Cas no 1165-14-6 (2'-Phenyl-m-terphenyl)

2'-Phenyl-m-terphenyl Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl,3'-phenyl-
• 1,1'-Biphenyl, 2,3-diphenyl-
• 1,2,3-Triphenylbenzene
• Benzene, 1,2,3-triphenyl-
• Biphenyl, 2,3-diphenyl-
• m-Terphenyl, 2'-phenyl-
• o-Terphenyl, 3'-phenyl-
• 1,1''-Terphenyl, 3'-phenyl-
• 1,2,3-Triphenylbenzene, 97%
• 1,1':2',1''-Terphenyl, 3'-phenyl-
• 32718-86-8
• NS00029321
• AKOS015889179
• FT-0759150
• 2'-Phenyl-m-terphenyl
• CHBDXRNMDNRJJC-UHFFFAOYSA-N
• J-003451
• NSC167324
• Biphenyl,3-diphenyl-
• 1,3-Triphenylbenzene
• Benzene,2,3-triphenyl-
• ar'-Phenylterphenyl
• NSC-167324
• DTXSID00186393
• EINECS 251-175-7
• 1165-14-6
• +Expand

• MDL： MFCD00003056
• InChIKey： CHBDXRNMDNRJJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H18/c1-4-11-19(12-5-1)22-17-10-18-23(20-13-6-2-7-14-20)24(22)21-15-8-3-9-16-21/h1-18H
• SMILES： C1=CC=C(C2C=CC=C(C3=CC=CC=C3)C=2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 306.14094
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 306.141
• Heavy Atom Count: 24
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 6.68760
• PSA: 0
• Refractive Index: 1.618
• Boiling Point: 404.1°Cat760mmHg
• Melting Point: 157-159 °C (lit.)
• Flash Point: 195°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.074